Cas no 1806064-63-0 (2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine)

• Product Name: 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine
• CAS No: 1806064-63-0
• MF: C₇H₄Br₂F₃N
• MW: 318.916570663452
• CID: 4860955
• Update Time: 2025-10-05

2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C7H4Br2F3N/c8-2-4-3(7(11)12)1-5(10)13-6(4)9/h1,7H,2H2
• InChI Key： DCLQWWJQCFXGNG-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(=CC=1C(F)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine

Introduction to 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine (CAS No. 1806064-63-0)

2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine, identified by its CAS number 1806064-63-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that are widely explored for their pharmacological properties, particularly in the development of novel therapeutic agents.

The structural framework of 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine incorporates multiple functional groups, including bromine atoms at the 2- and 3-position, a bromomethyl group at the 3-position, a difluoromethyl group at the 4-position, and a fluorine atom at the 6-position. These substituents contribute to the compound's reactivity and make it a valuable intermediate in synthetic chemistry. The presence of bromine atoms, in particular, facilitates further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in drug discovery to construct complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the design of bioactive molecules. The introduction of fluorine atoms into pyridine rings can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In particular, the difluoromethyl group is known to increase lipophilicity and binding strength, making it a desirable feature in drug candidates. The bromomethyl substituent further expands the synthetic possibilities, allowing for the introduction of additional functionalities through nucleophilic addition reactions.

Current research in this area has demonstrated the utility of 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have shown its potential application in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The brominated pyridine scaffold provides a robust platform for generating molecules that can selectively interact with protein kinases, disrupting aberrant signaling pathways that contribute to disease progression.

Another area of interest involves the use of 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine in designing agrochemicals. Fluorinated heterocycles are increasingly recognized for their efficacy as pesticides and herbicides due to their improved stability and bioactivity. The structural features of this compound make it a promising candidate for developing novel agrochemical agents that can protect crops from pests while minimizing environmental impact.

The synthesis of 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation reactions to introduce bromine atoms at specific positions, followed by functional group transformations such as bromomethylation and difluoromethylation. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for downstream applications in drug discovery and material science.

In conclusion, 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine (CAS No. 1806064-63-0) represents a significant compound in modern chemical research. Its unique structural features and synthetic versatility make it an invaluable tool for developing innovative pharmaceuticals and agrochemicals. As research continues to uncover new applications for this molecule, its importance in advancing therapeutic interventions and sustainable agricultural practices is likely to grow.